1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-, sodium salt
1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-, sodium salt
Uric acid is a ubiquitous end product of purine metabolism in humans that is mainly excreted in urine, whereas in other mammals it is further metabolized to allantoin by uricase. The final two steps in its production are catalyzed by xanthine oxidase, which generates superoxide. Uric acid acts as a potent peroxynitrite scavenger and antioxidant. However, high levels of serum uric acid (>120 µg/ml), termed hyperuricemia, are associated with gout, kidney stones, metabolic syndrome, hypertension, renal disease, and cardiovascular disease. Uric acid in the form of monosodium urate crystals has been proposed to trigger interleukin-1β-mediated inflammation by activating the NOD-like receptor protein 3 inflammasome.
Brand Name:
Vulcanchem
CAS No.:
1198-77-2
VCID:
VC0075388
InChI:
InChI=1S/C5H4N4O3.Na/c10-3-1-2(7-4(11)6-1)8-5(12)9-3;/h(H4,6,7,8,9,10,11,12);
SMILES:
C12=C(NC(=O)N1)NC(=O)NC2=O.[Na]
Molecular Formula:
C5H3N4O3 • Na
Molecular Weight:
191.1 g/mol
1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-, sodium salt
CAS No.: 1198-77-2
Main Products
VCID: VC0075388
Molecular Formula: C5H3N4O3 • Na
Molecular Weight: 191.1 g/mol
| CAS No. | 1198-77-2 |
|---|---|
| Product Name | 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-, sodium salt |
| Molecular Formula | C5H3N4O3 • Na |
| Molecular Weight | 191.1 g/mol |
| Standard InChI | InChI=1S/C5H4N4O3.Na/c10-3-1-2(7-4(11)6-1)8-5(12)9-3;/h(H4,6,7,8,9,10,11,12); |
| Standard InChIKey | NAFSTSRULRIERK-UHFFFAOYSA-M |
| Isomeric SMILES | C12=C(NC(=O)N1)NC(=NC2=O)[O-].[Na+] |
| SMILES | C12=C(NC(=O)N1)NC(=O)NC2=O.[Na] |
| Canonical SMILES | C12=C(NC(=O)NC1=O)N=C(N2)[O-].[Na+] |
| Appearance | A crystalline solid |
| Description | Uric acid is a ubiquitous end product of purine metabolism in humans that is mainly excreted in urine, whereas in other mammals it is further metabolized to allantoin by uricase. The final two steps in its production are catalyzed by xanthine oxidase, which generates superoxide. Uric acid acts as a potent peroxynitrite scavenger and antioxidant. However, high levels of serum uric acid (>120 µg/ml), termed hyperuricemia, are associated with gout, kidney stones, metabolic syndrome, hypertension, renal disease, and cardiovascular disease. Uric acid in the form of monosodium urate crystals has been proposed to trigger interleukin-1β-mediated inflammation by activating the NOD-like receptor protein 3 inflammasome. |
| Synonyms | 2,6,8-Trihydroxypurine Acid Urate, Ammonium Acid Urate, Sodium Acid, Uric Ammonium Acid Urate Monohydrate, Monosodium Urate Monohydrate, Sodium Urate Monosodium Urate Monosodium Urate Monohydrate Potassium Urate Sodium Acid Urate Sodium Acid Urate Monohydrate Sodium Urate Sodium Urate Monohydrate Trioxopurine Urate Urate Monohydrate, Monosodium Urate Monohydrate, Sodium Urate, Ammonium Acid Urate, Monosodium Urate, Potassium Urate, Sodium Urate, Sodium Acid Uric Acid |
| PubChem Compound | 16220071 |
| Last Modified | Dec 23 2021 |
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